Cas no 22204-58-6 (Pregna-1,4-diene-3,11,20-trione,17-hydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (16b)- (9CI))

• Product Name: Pregna-1,4-diene-3,11,20-trione,17-hydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (16b)- (9CI)
• CAS No: 22204-58-6
• MF: C₂₂H₂₇Na₂O₈P
• MW: 496.3982899189
• CID: 284137
• PubChem ID: 76968885
• Update Time: 2025-04-19

Pregna-1,4-diene-3,11,20-trione,17-hydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,11,20-trione,17-hydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (16b)- (9CI)
• disodium,[2-(17-hydroxy-10,13,16-trimethyl-3,11-dioxo-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl)-2-oxoethyl] phosphate
• Q27292446
• W80C977F6O
• PREGNA-1,4-DIENE-3,11,20-TRIONE, 17-HYDROXY-16-METHYL-21-(PHOSPHONOOXY)-, DISODIUM SALT, (16.BETA.)-
• Pregna-1,4-diene-3,11,20-trione, 17-hydroxy-16-methyl-21-(phosphonooxy)-, disodium salt, (16beta)-
• MEPREDNISONE DISODIUM PHOSPHATE
• 22204-58-6
• UNII-W80C977F6O

• Inchi： 1S/C22H29O8P.2Na/c1-12-8-16-15-5-4-13-9-14(23)6-7-20(13,2)19(15)17(24)10-21(16,3)22(12,26)18(25)11-30-31(27,28)29;;/h6-7,9,12,15-16,19,26H,4-5,8,10-11H2,1-3H3,(H2,27,28,29);;/q;2*+1/p-2/t12-,15-,16-,19+,20-,21-,22-;;/m0../s1
• InChI Key： YVJZLSSQXHCEPB-GVDLCTMXSA-L
• SMILES： P(=O)([O-])([O-])OCC([C@]1([C@@H](C)C[C@H]2[C@@H]3CCC4=CC(C=C[C@]4(C)[C@H]3C(C[C@@]21C)=O)=O)O)=O.[Na+].[Na+]

Computed Properties

• Exact Mass: 496.12401
• Monoisotopic Mass: 496.123894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 3
• Complexity: 951
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144

Experimental Properties

• Boiling Point: 676.8°C at 760 mmHg
• Flash Point: 363.1°C
• PSA: 143.86
• LogP: 3.00520